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For Researchers, Scientists, and Drug Development Professionals

Abstract
Papaverinol, an isoquinoline alkaloid, is recognized primarily as a derivative and metabolite of

the well-characterized compound, papaverine. While research directly focused on papaverinol
is limited, its structural similarity to papaverine suggests a comparable pharmacological profile.

This technical guide provides a comprehensive overview of papaverinol, detailing its chemical

properties and exploring its potential biological activities through the extensive data available

for its parent compound, papaverine. This document summarizes quantitative data, outlines

relevant experimental protocols, and visualizes key signaling pathways to serve as a valuable

resource for researchers and professionals in drug development.

Introduction to Papaverinol
Papaverinol is classified as a benzylisoquinoline alkaloid, a large and diverse group of

naturally occurring compounds.[1] It is structurally derived from papaverine, a major alkaloid of

the opium poppy (Papaver somniferum), from which it is often obtained as a degradation

product. The chemical structure of papaverinol is characterized by an isoquinoline core with a

substituted benzyl group.

Chemical Properties of Papaverinol:
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Property Value Reference

IUPAC Name

(6,7-dimethoxyisoquinolin-1-

yl)-(3,4-

dimethoxyphenyl)methanol

Molecular Formula C₂₀H₂₁NO₅

Molecular Weight 355.38 g/mol

CAS Number 482-76-8 [2]

Biosynthesis of the Papaverine Scaffold
The biosynthesis of papaverine, and by extension the foundational structure of papaverinol, is
a complex enzymatic process originating from the amino acid L-tyrosine. The pathway involves

a series of condensations, hydroxylations, and methylations to form the core benzylisoquinoline

skeleton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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